Cas no 64679-00-1 (1H-Indole-2-carbonylchloride, 4-methyl-)

• Product Name: 1H-Indole-2-carbonylchloride, 4-methyl-
• CAS No: 64679-00-1
• MF: C₁₀H₈ClNO
• MW: 193.629621505737
• CID: 501130
• PubChem ID: 45081708
• Update Time: 2025-04-19

1H-Indole-2-carbonylchloride, 4-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carbonylchloride, 4-methyl-
• 1H-Indole-2-carbonylchloride,4-methyl-(9CI)
• 4-methyl-1H-indole-2-carbonyl chloride
• 64679-00-1
• DTXSID90664796
• SCHEMBL20762605
• 4-Methyl-1H-indole-2-carbonylchloride

• Inchi： 1S/C10H8ClNO/c1-6-3-2-4-8-7(6)5-9(12-8)10(11)13/h2-5,12H,1H3
• InChI Key： SKZWGIDWVDFSGS-UHFFFAOYSA-N
• SMILES： ClC(C1=CC2C(C)=CC=CC=2N1)=O

Computed Properties

• Exact Mass: 193.02954
• Monoisotopic Mass: 193.029
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.9A^2
• XLogP3: 3.3

Experimental Properties

• PSA: 32.86